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Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of 3-Vinylaniline (also known as 3-aminostyrene) is

crucial for its application in synthesis, polymer science, and pharmaceutical development. This

technical guide provides a comprehensive overview of its core physical characteristics,

supported by available data and generalized experimental methodologies.

Core Physical Properties
3-Vinylaniline is an organic compound with the chemical formula C₈H₉N.[1][2] It presents as a

clear, colorless oil.[1][2] This aromatic amine is a versatile monomer and intermediate in the

synthesis of a variety of functionalized polymers and fine chemicals.[1]

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of 3-Vinylaniline
compiled from various chemical data sources.
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Property Value Source(s)

Molecular Formula C₈H₉N [1][2]

Molecular Weight 119.16 g/mol [1][3]

Boiling Point 212.46 °C (rough estimate) [1][2]

Density 1.051 g/mL at 25 °C [1][2][3]

Refractive Index (n20/D) 1.611 [1][2]

Flash Point 98.9 °C (210.0 °F) - closed cup [4]

pKa 4.39 ± 0.10 (Predicted) [1][2]

Solubility
Slightly soluble in Chloroform

and Methanol
[1][2]

Storage Temperature 2-8°C [1]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of 3-Vinylaniline's physical

properties are not extensively detailed in the public literature, standard methodologies for

organic compounds of its class are applicable. The following are generalized protocols for key

physical measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 3-Vinylaniline, the boiling point can be determined using a

distillation apparatus.

Methodology:

A small sample of 3-Vinylaniline is placed in a distillation flask with a few boiling chips.

The flask is heated gently in a heating mantle.
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A thermometer is placed such that the top of the bulb is level with the side arm of the

distillation head.

The temperature is recorded when the liquid is boiling and a steady stream of distillate is

collected. This temperature is the boiling point at the recorded atmospheric pressure.

Measurement of Density
Density, the mass per unit volume, is a fundamental physical property.

Methodology:

A clean, dry pycnometer (a small glass flask of known volume) is weighed.

The pycnometer is filled with 3-Vinylaniline.

The filled pycnometer is weighed again.

The temperature of the sample is recorded.

The density is calculated by dividing the mass of the 3-Vinylaniline by the known volume of

the pycnometer.

Measurement of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Methodology:

An Abbe refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of 3-Vinylaniline are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.
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The refractive index is read from the instrument's scale. The temperature should be

controlled and recorded, as the refractive index is temperature-dependent.

Synthesis of 3-Vinylaniline
A common method for the synthesis of 3-Vinylaniline involves the selective hydrogenation of

3-nitrostyrene.[1][5] This chemical transformation is a key process for producing this valuable

intermediate.

Synthesis of 3-Vinylaniline
3-Nitrostyrene
(C8H7NO2)

Selective Hydrogenation

Substrate

Reducing Agent
(e.g., Hydrazine Hydrate)

Reagent

3-Vinylaniline
(C8H9N)

Product

Click to download full resolution via product page

Caption: A diagram illustrating the synthesis of 3-Vinylaniline from 3-Nitrostyrene via selective

hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 3-
Vinylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102275#physical-properties-of-3-vinylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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